Cas no 252580-25-9 (2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide)

2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide structure
252580-25-9 structure
Product Name:2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide
CAS No:252580-25-9
MF:C11H12F3NO
MW:231.214293479919
CID:2837819
PubChem ID:17989237
Update Time:2025-04-21

2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide
    • SCHEMBL3533532
    • 252580-25-9
    • AKOS013916574
    • DTXSID80591986
    • Inchi: 1S/C11H12F3NO/c1-11(2,3)10(16)15-6-4-7(12)9(14)8(13)5-6/h4-5H,1-3H3,(H,15,16)
    • InChI Key: PXDNWFOSWNYVOM-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)NC(C(C)(C)C)=O)F)F

Computed Properties

  • Exact Mass: 231.08709849Da
  • Monoisotopic Mass: 231.08709849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų
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